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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethanol

Cat. No.: B7734205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 2-(4-Aminophenyl)ethanol, a key intermediate

in various chemical syntheses. Due to a lack of comprehensive experimental studies in publicly

available literature, this document summarizes the currently known qualitative solubility

information.

Core Concepts: Qualitative Solubility Profile
Multiple chemical and safety data sources consistently report that 2-(4-Aminophenyl)ethanol
is soluble in methanol.[1][2][3][4][5] One source further elaborates that the compound is "easily

soluble in methanol and highly polar solvents".[6] However, specific quantitative data, such as

the concentration of solute in a saturated solution at a given temperature, is not available in the

reviewed literature. This absence of numerical data prevents the creation of a comparative

solubility table across different solvents.

Future Research and Experimental Determination
The lack of quantitative solubility data for 2-(4-Aminophenyl)ethanol highlights a gap in the

existing chemical literature. For researchers and professionals in drug development, where

precise solubility is critical for formulation and bioavailability, experimental determination of

these values is necessary. The following section outlines a general experimental workflow for

determining the solubility of a compound like 2-(4-Aminophenyl)ethanol.
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Experimental Workflow for Solubility Determination
A standard method for determining the solubility of a chemical compound is the shake-flask

method. This widely accepted technique can provide accurate and reproducible quantitative

solubility data. Below is a conceptual workflow for this process.

Preparation

Equilibration Analysis Data Processing

Weigh 2-(4-Aminophenyl)ethanol

Add Excess Solute to Solvent

Measure Solvent Volume

Agitate at Constant Temperature
(e.g., shaking water bath)

Allow to Equilibrate
(e.g., 24-72 hours)

Separate Solid and Liquid Phases
(Centrifugation/Filtration) Take Aliquot of Supernatant Quantify Concentration

(e.g., HPLC, UV-Vis)
Calculate Solubility
(e.g., mg/mL, mol/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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